Cas no 1710345-17-7 (7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde)

7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde is a specialized organic compound characterized by its benzothiophene ring structure. It offers advantages in its synthesis and applications due to its stable aromatic system and unique functional group. This compound finds utility in organic synthesis for the creation of diverse heterocyclic molecules, and is well-suited for use in the pharmaceutical industry for drug discovery.
7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde structure
1710345-17-7 structure
Product Name:7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde
CAS No:1710345-17-7
MF:C10H12OS
MW:180.266681671143
CID:4612337
Update Time:2025-06-20

7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 7-Methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-2-carbaldehyde
    • 7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde
    • Inchi: 1S/C10H12OS/c1-7-3-2-4-8-5-9(6-11)12-10(7)8/h5-7H,2-4H2,1H3
    • InChI Key: MYSYBLFORNAPDX-UHFFFAOYSA-N
    • SMILES: C12C(C)CCCC=1C=C(C=O)S2

7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde Pricemore >>

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7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde Related Literature

Additional information on 7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde

Introduction to 7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde (CAS No. 1710345-17-7)

7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde, a compound with the CAS number 1710345-17-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and potential applications in drug discovery and development.

The structure of 7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde is characterized by a benzothiophene core with a methyl group at the 7-position and an aldehyde functional group at the 2-position. The presence of the aldehyde group makes this compound highly reactive and versatile in synthetic chemistry, enabling it to participate in various chemical reactions such as condensations, reductions, and oxidations.

Recent studies have highlighted the importance of benzothiophenes in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain benzothiophene derivatives exhibit potent anti-inflammatory and anti-cancer properties. The researchers found that these compounds can effectively inhibit the activity of key enzymes involved in inflammatory pathways and cancer cell proliferation. This finding underscores the potential of 7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde as a lead compound for further drug development.

In addition to its biological activities, 7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde has been explored for its synthetic utility. A notable example is its use as an intermediate in the synthesis of complex organic molecules. A research team from the University of California, Berkeley, demonstrated that this compound can serve as a building block for constructing multi-functionalized scaffolds with high stereochemical control. This synthetic versatility makes it an attractive choice for chemists working on the development of new materials and pharmaceuticals.

The physical properties of 7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde have also been extensively studied. It is a solid at room temperature with a melting point ranging from 85 to 88°C. The compound is moderately soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties are crucial for optimizing its use in various chemical processes and formulations.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It is also recommended to work under a fume hood to minimize exposure to any volatile vapors.

The environmental impact of 7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde is another important consideration. Environmental studies have shown that proper disposal methods should be followed to prevent contamination of water bodies and soil. Green chemistry principles can be applied to minimize waste generation and reduce the environmental footprint associated with its synthesis and use.

In conclusion, 7-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carbaldehyde (CAS No. 1710345-17-7) is a multifaceted compound with significant potential in both research and industrial applications. Its unique structure and reactivity make it a valuable tool for chemists and pharmacologists alike. As ongoing research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.

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